Cas no 1257550-86-9 (ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate)

• Product Name: ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate
• CAS No: 1257550-86-9
• MF: C₁₆H₂₁N₅O₃S
• MW: 363.434641599655
• CID: 6275159
• PubChem ID: 52992879
• Update Time: 2025-05-24

ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate
• AKOS024530173
• ethyl 1-[5-methyl-1-(5-methyl-1,3-thiazol-2-yl)triazole-4-carbonyl]piperidine-3-carboxylate
• 1257550-86-9
• ethyl 1-(5-methyl-1-(5-methylthiazol-2-yl)-1H-1,2,3-triazole-4-carbonyl)piperidine-3-carboxylate
• VU0530415-1
• F6042-0262
• ethyl 1-[5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonyl]piperidine-3-carboxylate

• Inchi： 1S/C16H21N5O3S/c1-4-24-15(23)12-6-5-7-20(9-12)14(22)13-11(3)21(19-18-13)16-17-8-10(2)25-16/h8,12H,4-7,9H2,1-3H3
• InChI Key： OWJPHXHUIVDSAS-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1N1C(C)=C(C(N2CCCC(C(=O)OCC)C2)=O)N=N1

Computed Properties

• Exact Mass: 363.137
• Monoisotopic Mass: 363.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 2

Additional information on ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate

Introduction to Ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate (CAS No. 1257550-86-9)

Ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate, identified by its CAS number 1257550-86-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a subject of extensive research and development.

The molecular structure of Ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate incorporates several key pharmacophoric elements that are known to contribute to its potential therapeutic applications. The presence of a piperidine ring fused with a triazole moiety enhances its binding affinity to biological targets, while the incorporation of a thiazole ring further modulates its pharmacokinetic properties. These structural features make it an attractive candidate for the development of novel drugs targeting various diseases.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors that can modulate enzyme activity and protein-protein interactions. The compound Ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate has been extensively studied for its potential role in inhibiting key enzymes involved in metabolic pathways and signal transduction cascades. Its ability to interact with biological targets at the molecular level has opened up new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its dual functionality. The ester group at the end of the molecule not only provides a handle for further chemical modifications but also influences its solubility and bioavailability. This makes it an ideal candidate for drug discovery programs aimed at developing orally bioavailable compounds. Additionally, the presence of multiple nitrogen atoms in its structure enhances its ability to form hydrogen bonds with biological targets, thereby increasing its binding affinity.

The synthesis of Ethyl 1-5-methyl-1-(5-methyl-1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carbonylpiperidine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations has been instrumental in achieving the desired molecular architecture. These synthetic strategies not only enhance the efficiency of the process but also allow for the introduction of structural diversity, which is crucial for drug discovery.

Recent studies have highlighted the potential of this compound as an inhibitor of kinases and other enzymes involved in cancer progression. The ability to modulate these enzymes has significant implications for the development of targeted therapies that can selectively inhibit tumor growth while minimizing side effects. Preclinical studies have shown promising results in cell-based assays, indicating that this compound exhibits potent inhibitory activity against several kinases relevant to cancer biology.

Beyond its applications in oncology, Ethyl 1-(5-methyl-thiazolizinyl)-4-pyrimidinamine has also shown promise in treating inflammatory diseases and neurological disorders. The anti-inflammatory properties of this compound have been attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines. Additionally, its interaction with neurotransmitter receptors suggests potential therapeutic applications in managing neurological conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of this compound is further enhanced by its favorable pharmacokinetic properties. Studies have demonstrated that it exhibits good oral bioavailability and moderate tissue distribution, which are critical factors for effective drug delivery. Moreover, its stability under various physiological conditions ensures that it can maintain its integrity throughout the body after administration.

In conclusion, Ethyl 1-(5-methyl-thiazolizinyl)-4-pyrimidinamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activity make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.